Cas no 57925-52-7 (1,2-Benzenediamine, 4-[(3-chloropropyl)thio]-)

• Product Name: 1,2-Benzenediamine, 4-[(3-chloropropyl)thio]-
• CAS No: 57925-52-7
• MF: C₉H₁₃ClN₂S
• MW: 216.730919599533
• CID: 343760
• PubChem ID: 21450210
• Update Time: 2025-04-19

1,2-Benzenediamine, 4-[(3-chloropropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-[(3-chloropropyl)thio]-
• 4-(3-chloropropylsulfanyl)benzene-1,2-diamine
• 4-[(3-CHLOROPROPYL)SULFANYL]BENZENE-1,2-DIAMINE
• SCHEMBL11745787
• DTXSID00614080
• BBNHCTWVGNLURD-UHFFFAOYSA-N
• 57925-52-7
• 1,2-diamino-4-(3-chloropropylthio)benzene

• Inchi： 1S/C9H13ClN2S/c10-4-1-5-13-7-2-3-8(11)9(12)6-7/h2-3,6H,1,4-5,11-12H2
• InChI Key： BBNHCTWVGNLURD-UHFFFAOYSA-N
• SMILES： ClCCCSC1C=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 216.04899
• Monoisotopic Mass: 216.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.3Ų

Experimental Properties

• PSA: 52.04